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The table below summarizes the key findings on the cytotoxic and insulin-releasing effects of Esculentin-

2CHa and its analogues from the 2015 study [1] [2].

Peptide Name
Sequence
Modifications

Net
Charge
(pH 7)

Cytotoxicity Profile
(on BRIN-BD11
cells)

Insulin-Releasing Effect
(vs. Native Peptide)

Esculentin-
2CHa (Native)

- +5 No cytotoxicity at

concentrations > 0.3
nM [1] [2]

Baseline [1] [2]

[L21K]
Esculentin-
2CHa

Leucine-21 →
Lysine

+6 Information missing More potent, less
effective [1] [2]

[L24K]
Esculentin-
2CHa

Leucine-24 →

Lysine

+6 Information missing More potent, less

effective [1] [2]

[L28K]
Esculentin-
2CHa

Leucine-28 →
Lysine

+6 Information missing More potent and more
effective (significantly

greater max response)
[1] [2]
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Peptide Name
Sequence
Modifications

Net
Charge
(pH 7)

Cytotoxicity Profile
(on BRIN-BD11
cells)

Insulin-Releasing Effect
(vs. Native Peptide)

[C31K]
Esculentin-
2CHa

Cysteine-31 →
Lysine

+6 Information missing More potent and more
effective (significantly

greater max response)
[1] [2]

[C31S,C37S]
Esculentin-
2CHa

Cysteine-31/37
→ Serine

+5 Information missing More potent, less
effective [1] [2]

[D20K, D27K]
Esculentin-
2CHa

Aspartic Acid-

20/27 → Lysine

+9 Information missing More potent, less

effective [1] [2]

> Important Note: The search results lack comprehensive quantitative cytotoxicity data (e.g., IC50 values)

for most analogues. The primary finding is that the native peptide is non-cytotoxic at insulinotropic

concentrations.

Experimental Protocols from Key Studies

The methodologies from the cited papers are detailed below for your reference.

1. In Vitro Insulin Release and Cytotoxicity Assay (2015 Study) [1] [2]

Cell Line Used: Rat clonal pancreatic β-cells (BRIN-BD11).
Insulin Release Protocol: Cells were incubated with peptides in a concentration range from 1 pM to
3 μM in Krebs-Ringer bicarbonate buffer for 20 minutes. Released insulin was measured by
radioimmunoassay.

Cytotoxicity Assessment: Cell membrane integrity was evaluated by measuring the release of
lactate dehydrogenase (LDH) using a commercial cytotoxicity assay kit. This is a standard

colorimetric assay based on the principle that damage to the plasma membrane causes the release
of LDH into the cell culture medium, which can be enzymatically detected [1] [2] [3].

2. In Vivo Efficacy and Toxicity (2017 & 2025 Studies)
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Animal Model: High-fat-fed NIH Swiss mice (a model for obesity and insulin resistance).

Dosing Regimen: Peptides were administered twice daily at 75 nmol/kg body weight for 28 days
[4].

Toxicity Screening: Studies reported no significant changes in body weight, food intake, or markers
of liver function (plasma amylase and other enzymes), indicating a lack of overt toxicity at the

therapeutic dose [4]. A 2025 study on a gold nanoparticle-fused peptide also reported that the
formulation was "well tolerated in cell viability tests" [5].

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for Esculentin-2CHa and the general

workflow for assessing its bioactivity, based on the methodologies described in the search results.
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Experimental Workflow for Bioactivity Assessment

Research Implications and Data Gaps

Promising Candidates: [L28K] and [C31K] Esculentin-2CHa are highlighted as the most promising

analogues due to their enhanced potency and efficacy in stimulating insulin secretion without reported
cytotoxicity [1] [2].
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Critical Data Gap: A significant limitation is the lack of explicit, quantitative cytotoxicity data (e.g.,
IC50, CC50 values) for most analogues. The primary safety finding is that the native peptide is non-
cytotoxic at concentrations that stimulate insulin secretion.

Recent Research Trend: The most current study (2025) focuses on a long-acting fusion protein
(ESC-ABD) coated on gold nanoparticles to improve the peptide's pharmacokinetics, which was

reported to be well-tolerated [5]. This indicates a translational research direction aimed at overcoming
the inherent challenges of peptide therapeutics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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